3-Amino-3-benzo[1,3]dioxol-5-yl-propionic acid hydrochloride

• IUPAC Name: 3-amino-3-(1,3-benzodioxol-5-yl)propanoic acid;hydrochloride
• InChI: InChI=1S/C10H11NO4.ClH/c11-7(4-10(12)13)6-1-2-8-9(3-6)15-5-14-8;/h1-3,7H,4-5,11H2,(H,12,13);1H
• InChI Key: LDMXUXCAMZBRKT-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(CC(=O)O)N.Cl
• Molecular Formula: C10H12ClNO4
• Molecular Weight: 245.66 g/mol
• CAS No.: 464932-74-9

Description

3-Amino-3-benzo[1,3]dioxol-5-yl-propionic acid hydrochloride is a chemical compound with the molecular formula C12H16ClNO4. It has a molecular weight of 273.72. The IUPAC name for this compound is ethyl 3-amino-3-(1,3-benzodioxol-5-yl)propanoate hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H15NO4.ClH/c1-2-15-12(14)6-9(13)8-3-4-10-11(5-8)17-7-16-10;/h3-5,9H,2,6-7,13H2,1H3;1H. This code provides a specific string of characters that represent the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a melting point of 182-183 degrees Celsius.

Scientific Research Applications

3-Amino-3-benzo[1,3]dioxol-5-yl-propionic acid hydrochloride has a variety of applications in scientific research. It has been used as an enzyme inhibitor in biochemical studies, as it can bind to the active site of enzymes and block their activity. It has also been used to study the binding of proteins to DNA, as it can bind to both DNA and proteins. This compound has also been used to study the interaction of cell membranes with other molecules, as it has the ability to interact with cell membranes.

Mechanism of Action

The mechanism of action of 3-Amino-3-benzo[1,3]dioxol-5-yl-propionic acid hydrochloride is not fully understood. It is believed that it binds to the active site of enzymes and blocks their activity. It is also believed that it binds to DNA and proteins, which allows it to be used to study the interaction of proteins with DNA. Finally, it is believed that it can interact with cell membranes, which allows it to be used to study the interaction of cell membranes with other molecules.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including cyclooxygenase, phospholipase A2, and lipoxygenase. It has also been found to bind to DNA, which can affect the expression of certain genes. Finally, it has been found to interact with cell membranes, which can affect the transport of molecules across the membrane.

Advantages and Limitations for Lab Experiments

The use of 3-Amino-3-benzo[1,3]dioxol-5-yl-propionic acid hydrochloride in laboratory experiments has a number of advantages and limitations. One advantage is that it is relatively inexpensive and easy to synthesize. Additionally, it is stable under a variety of conditions, which makes it suitable for use in a wide range of experiments. However, it is important to note that this compound is a potent inhibitor of enzymes, and care must be taken to ensure that it does not interfere with the results of the experiment.

Future Directions

The potential future directions for 3-Amino-3-benzo[1,3]dioxol-5-yl-propionic acid hydrochloride are numerous. One potential direction is to further study its mechanism of action, as this could lead to the development of more effective enzyme inhibitors. Additionally, further research into its interaction with cell membranes could lead to the development of new drugs that can target specific cell types. Finally, further research into its binding to DNA could lead to the development of new gene therapies.

Safety and Hazards

The compound is classified as an irritant. It’s important to handle it with care to avoid any potential harm.